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Compound of Interest

Compound Name:
SodiuM Benzenesulfinate

Dihydrate

Cat. No.: B148019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and summary of the molecular weight for

sodium benzenesulfinate dihydrate. The determination of a precise molecular weight is

fundamental in chemical synthesis, quantitative analysis, and formulation development.

Chemical Identity and Formula
Sodium benzenesulfinate dihydrate is the sodium salt of benzenesulfinic acid, which

incorporates two molecules of water of hydration.

Chemical Name: Sodium benzenesulfinate dihydrate

Synonyms: Benzenesulfinic acid, sodium salt, dihydrate

Molecular Formula: C₆H₅NaO₂S · 2H₂O[1]

Combined Molecular Formula: C₆H₉NaO₄S[2]

Calculation of Molecular Weight
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecular

formula. The calculation is based on the standard atomic weights provided by the International

Union of Pure and Applied Chemistry (IUPAC).
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The formula C₆H₉NaO₄S breaks down as follows:

6 atoms of Carbon (C)

9 atoms of Hydrogen (H)

1 atom of Sodium (Na)

4 atoms of Oxygen (O)

1 atom of Sulfur (S)

The calculation proceeds by multiplying the count of each element by its standard atomic

weight and summing the results.[3]

Data Presentation: Atomic and Molecular Weights
The following table summarizes the data used to calculate the molecular weight of sodium
benzenesulfinate dihydrate.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 9 1.008 9.072

Sodium Na 1 22.990[4] 22.990

Oxygen O 4 15.999[4] 63.996

Sulfur S 1 32.065[4] 32.065

Total Molecular Weight 200.19 g/mol

Note: Atomic weights are based on IUPAC recommendations and may have slight variations

depending on the source and year of publication.[5][6][7] The final calculated molecular weight

of 200.19 g/mol is consistent with values found in chemical databases and supplier

specifications.[2][8][9]
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Methodological Workflow
While a physical experiment is not required to determine the theoretical molecular weight, the

logical process for its calculation can be visualized. This workflow illustrates the steps from

identifying the chemical formula to the final summation of atomic weights.

Workflow for Molecular Weight Calculation

Identify Compound:
Sodium Benzenesulfinate Dihydrate

Determine Molecular Formula:
C6H9NaO4S

List Constituent Elements:
C, H, Na, O, S

Obtain Standard Atomic Weights (IUPAC)

Calculate Mass Contribution:
(Atomic Count) x (Atomic Weight)

Sum Contributions for All Elements

Final Molecular Weight:
200.19 g/mol
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Caption: Logical workflow for calculating the molecular weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b148019?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/SODIUM%20BENZENE%20SULFINIC%20ACID
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfinic-acid_-sodium-salt_-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfinic-acid_-sodium-salt_-dihydrate
https://www.britannica.com/science/atomic-weight
https://www.ionsource.com/Card/Mass/atomicwt.htm
https://www.ciaaw.org/atomic-weights.htm
https://www.ciaaw.org/atomic-weights.htm
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://www.bldpharm.com/products/25932-11-0.html
https://aksci.com/item_detail.php?cat=D126
https://www.benchchem.com/product/b148019#molecular-weight-of-sodium-benzenesulfinate-dihydrate
https://www.benchchem.com/product/b148019#molecular-weight-of-sodium-benzenesulfinate-dihydrate
https://www.benchchem.com/product/b148019#molecular-weight-of-sodium-benzenesulfinate-dihydrate
https://www.benchchem.com/product/b148019#molecular-weight-of-sodium-benzenesulfinate-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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